Cas no 2227723-77-3 ((αR)-6-Methoxy-α-methyl-2-pyridinemethanol)
(αR)-6-Methoxy-α-methyl-2-pyridinemethanol Chemical and Physical Properties
Names and Identifiers
-
- (αR)-6-Methoxy-α-methyl-2-pyridinemethanol
- (1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol
- 2227723-77-3
- EN300-1811789
-
- Inchi: 1S/C8H11NO2/c1-6(10)7-4-3-5-8(9-7)11-2/h3-6,10H,1-2H3/t6-/m1/s1
- InChI Key: IFPVRGLUSHTEFJ-ZCFIWIBFSA-N
- SMILES: C1([C@@H](C)O)=NC(OC)=CC=C1
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.112±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 237.6±30.0 °C(Predicted)
- pka: 13.29±0.20(Predicted)
(αR)-6-Methoxy-α-methyl-2-pyridinemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1811789-0.05g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 0.05g |
$1020.0 | 2023-06-01 | ||
| Enamine | EN300-1811789-0.1g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 0.1g |
$1068.0 | 2023-06-01 | ||
| Enamine | EN300-1811789-0.25g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 0.25g |
$1117.0 | 2023-06-01 | ||
| Enamine | EN300-1811789-0.5g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 0.5g |
$1165.0 | 2023-06-01 | ||
| Enamine | EN300-1811789-1.0g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 1g |
$1214.0 | 2023-06-01 | ||
| Enamine | EN300-1811789-2.5g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 2.5g |
$2379.0 | 2023-06-01 | ||
| Enamine | EN300-1811789-5.0g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 5g |
$3520.0 | 2023-06-01 | ||
| Enamine | EN300-1811789-10.0g |
(1R)-1-(6-methoxypyridin-2-yl)ethan-1-ol |
2227723-77-3 | 10g |
$5221.0 | 2023-06-01 |
(αR)-6-Methoxy-α-methyl-2-pyridinemethanol Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (αR)-6-Methoxy-α-methyl-2-pyridinemethanol
Recent Advances in the Study of (αR)-6-Methoxy-α-methyl-2-pyridinemethanol (CAS: 2227723-77-3)
The compound (αR)-6-Methoxy-α-methyl-2-pyridinemethanol (CAS: 2227723-77-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyridine derivative is of particular interest due to its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, shedding light on its promising role in medicinal chemistry.
A key area of investigation has been the enantioselective synthesis of (αR)-6-Methoxy-α-methyl-2-pyridinemethanol. Researchers have developed innovative catalytic methods to achieve high enantiomeric purity, which is crucial for its application in chiral drug synthesis. The compound's unique structural features, including the methoxy and hydroxymethyl substituents on the pyridine ring, make it a versatile intermediate for the construction of more complex molecules with potential pharmacological activity.
Recent pharmacological studies have explored the compound's interactions with various biological targets. Preliminary results suggest that derivatives of (αR)-6-Methoxy-α-methyl-2-pyridinemethanol may exhibit activity against certain enzyme systems, particularly those involved in inflammatory pathways. This has sparked interest in its potential application for developing anti-inflammatory agents, though further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The stability and physicochemical properties of (αR)-6-Methoxy-α-methyl-2-pyridinemethanol have also been subjects of recent investigation. Studies have examined its solubility profile, partition coefficients, and stability under various conditions, providing valuable data for formulation development. These properties are particularly important as they influence the compound's bioavailability and pharmacokinetic profile when considered for drug development applications.
In the context of drug discovery, researchers have begun exploring structure-activity relationships (SAR) of (αR)-6-Methoxy-α-methyl-2-pyridinemethanol derivatives. By systematically modifying different functional groups while maintaining the core structure, scientists aim to optimize the compound's biological activity and selectivity. Recent findings in this area have identified several promising lead compounds that warrant further investigation.
Looking forward, the research community anticipates that (αR)-6-Methoxy-α-methyl-2-pyridinemethanol will continue to be an important subject of study. Its potential applications extend beyond pharmaceuticals to areas such as agrochemicals and materials science. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound may serve as a key building block for numerous valuable derivatives with diverse applications in chemical biology and medicine.
2227723-77-3 ((αR)-6-Methoxy-α-methyl-2-pyridinemethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)